Cas no 2229221-49-0 (2-(2-Bromoethyl)-5-nitropyridine)

• Product Name: 2-(2-Bromoethyl)-5-nitropyridine
• CAS No: 2229221-49-0
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4711460
• PubChem ID: 137345904
• Update Time: 2025-10-21

2-(2-Bromoethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoethyl)-5-nitropyridine
• AK00786531
• D80483
• EN300-1921482
• 2229221-49-0

• Inchi： 1S/C7H7BrN2O2/c8-4-3-6-1-2-7(5-9-6)10(11)12/h1-2,5H,3-4H2
• InChI Key： NXQSCTUBHXGNJV-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.7

Additional information on 2-(2-Bromoethyl)-5-nitropyridine

Comprehensive Overview of 2-(2-Bromoethyl)-5-nitropyridine (CAS No. 2229221-49-0)

2-(2-Bromoethyl)-5-nitropyridine (CAS No. 2229221-49-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a nitropyridine core and a bromoethyl side chain, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s CAS number 2229221-49-0 ensures precise identification in regulatory and commercial databases. Its 2-(2-Bromoethyl)-5-nitropyridine nomenclature reflects IUPAC standards, while alternative names like 5-nitro-2-(2-bromoethyl)pyridine may appear in literature. This versatility in naming underscores its relevance in drug discovery and material science, addressing growing interest in high-value chemical intermediates.

Recent advancements in heterocyclic chemistry highlight the role of nitropyridine derivatives like 2-(2-Bromoethyl)-5-nitropyridine in developing bioactive molecules. Its electron-withdrawing nitro group and reactive bromoethyl moiety facilitate modifications for targeted therapeutics, resonating with searches for cancer research compounds and enzyme inhibitors. Such applications align with the demand for precision medicine tools.

From an industrial perspective, CAS 2229221-49-0 is pivotal in optimizing batch synthesis workflows. Manufacturers prioritize its purity (>98%) and stability under inert conditions, addressing FAQs about handling sensitive reagents. Analytical techniques like HPLC and NMR are critical for quality control, reflecting broader interest in analytical method validation.

Environmental and safety considerations for 2-(2-Bromoethyl)-5-nitropyridine adhere to REACH and OSHA guidelines. While not classified as hazardous under standard conditions, its brominated nature warrants proper waste disposal protocols, a topic frequently queried in laboratory safety forums. This aligns with the emphasis on ESG compliance in chemical industries.

In summary, 2-(2-Bromoethyl)-5-nitropyridine (CAS No. 2229221-49-0) bridges academic research and industrial applications, driven by its structural adaptability and synthetic utility. Its integration into AI-driven molecular design platforms further enhances its profile, catering to searches for next-gen chemical building blocks.